Cas no 2228876-95-5 (tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate
• CAS No: 2228876-95-5
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6327025
• PubChem ID: 165826249
• Update Time: 2025-06-09

tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate
• 2228876-95-5
• EN300-1883702
• tert-butyl N-{1-[1-(2-aminoethyl)cyclopropyl]cyclohexyl}carbamate

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-16(7-5-4-6-8-16)15(9-10-15)11-12-17/h4-12,17H2,1-3H3,(H,18,19)
• InChI Key： KLRUNOPFXGCJPE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate

Introduction to tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate (CAS No. 2228876-95-5)

tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate (CAS No. 2228876-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclohexyl ring, and an aminoethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate is particularly noteworthy due to its cyclopropyl and cyclohexyl rings, which provide rigidity and conformational stability. The presence of the aminoethyl group introduces a flexible side chain that can interact with various biological targets, making this compound a promising candidate for drug development.

In recent studies, tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate has been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential in treating a wide range of diseases, such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

One of the key advantages of tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate is its favorable pharmacokinetic properties. Preliminary studies have shown that it exhibits good solubility, stability, and bioavailability, which are essential for effective drug delivery. Additionally, its low molecular weight and lipophilicity make it suitable for oral administration, enhancing its therapeutic utility.

The synthesis of tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate involves several steps, including the formation of the cyclopropylcyclohexane core and the introduction of the aminoethyl and tert-butyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical research.

In terms of safety and toxicity, initial in vitro and in vivo studies have indicated that tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate has a favorable safety profile. It has shown minimal cytotoxicity at therapeutic concentrations and does not exhibit significant off-target effects. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use.

The potential applications of tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate extend beyond GPCR modulation. Researchers are also investigating its role in modulating ion channels and enzymes involved in various signaling pathways. For instance, preliminary data suggest that this compound may have inhibitory effects on certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis.

In conclusion, tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclohexyl}carbamate (CAS No. 2228876-95-5) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research is expected to uncover additional applications and optimize its use in clinical settings.